Cas no 2301169-18-4 (N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt)

• Product Name: N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt
• CAS No: 2301169-18-4
• MF: C₁₆H₃₁N₅O₄
• MW: 357.448443651199
• MDL: MFCD22989458
• CID: 5213703
• Update Time: 2026-03-06

N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

• N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt
• (S)-2-Azido-5-(boc-amino)valeric acid cyclohexylamine salt

• MDL： MFCD22989458
• Inchi： 1S/C10H18N4O4.C6H13N/c1-10(2,3)18-9(17)12-6-4-5-7(8(15)16)13-14-11;7-6-4-2-1-3-5-6/h7H,4-6H2,1-3H3,(H,12,17)(H,15,16);6H,1-5,7H2/t7-;/m0./s1
• InChI Key： LDQUPUQHLKBUAS-FJXQXJEOSA-N
• SMILES： O(C(NCCC[C@@H](C(=O)O)N=[N+]=[N-])=O)C(C)(C)C.NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 390
• Topological Polar Surface Area: 116

Additional information on N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt

N-alpha-Azido-N-delta-boc-L-ornithine Cyclohexylammonium Salt: A Comprehensive Overview

The compound with CAS No. 2301169-18-4, commonly referred to as N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of L-ornithine, a naturally occurring amino acid, and has been extensively studied for its unique properties and potential applications in drug delivery, bioconjugation, and materials science. The azido group (-N₃) attached to the alpha-carbon of ornithine introduces reactive functionality, while the Boc (tert-butoxycarbonyl) protecting group on the delta-amino group ensures stability during synthesis. The cyclohexylammonium counterion further enhances solubility and compatibility in various chemical environments.

Recent advancements in click chemistry have highlighted the importance of azide-containing compounds like N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt. The azide group is a key component in the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, enabling the formation of stable triazole linkages. This property makes the compound invaluable for creating bioconjugates, such as linking proteins to nanoparticles or polymers for targeted drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex biomolecular architectures with precise control over functionality and spatial arrangement.

In addition to its role in click chemistry, N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt has been explored for its potential in peptide synthesis and modification. The presence of both an azide group and a Boc-protected amino group allows for sequential or simultaneous modifications, enabling the creation of multifunctional peptides with enhanced stability and bioavailability. Recent studies have shown that this compound can be used to synthesize peptide-based vaccines with improved immunogenicity, making it a promising candidate in the field of vaccinology.

The synthesis of N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt involves a multi-step process that combines peptide synthesis techniques with protecting group strategies. The introduction of the azide group is typically achieved through nucleophilic substitution or coupling reactions, while the Boc group is introduced using standard carbonylation methods. The final step involves protonation of the amino group with cyclohexylamine to form the ammonium salt, ensuring optimal solubility and stability for subsequent applications.

From a materials science perspective, this compound has been utilized as a precursor for generating cross-linked hydrogels with tunable mechanical properties. By incorporating azide groups into hydrogel networks via click chemistry, researchers have developed biocompatible materials that exhibit excellent mechanical resilience and degradation profiles. These materials hold potential for applications in tissue engineering and regenerative medicine, where controlled degradation is critical for fostering tissue integration.

Furthermore, N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt has been employed in the development of fluorescent probes for intracellular imaging. By conjugating azide-containing molecules with fluorescent dyes or quantum dots via click chemistry, researchers have created probes that enable real-time tracking of specific biomolecules within living cells. This capability is particularly valuable in studying cellular processes such as protein trafficking and signal transduction.

Looking ahead, ongoing research aims to expand the utility of N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt into new domains such as gene therapy and nanotechnology. Its ability to serve as a reactive linker between nucleic acids and delivery vehicles could revolutionize gene editing technologies by enhancing the efficiency and specificity of CRISPR-Cas9 systems. Additionally, its compatibility with nanomaterials suggests potential applications in developing advanced drug delivery systems that combine biocompatibility with targeted therapeutic efficacy.

In conclusion, N-alpha-Azido-N-delta-boc-L-ornithine cyclohexylammonium salt stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an indispensable tool in modern chemical biology and materials science. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in advancing both fundamental science and practical innovations.